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Introduction

(4-Chloro-2,5-dimethoxyphenyl)methanol is a substituted benzyl alcohol that holds
significant potential as a versatile building block in medicinal chemistry and organic synthesis.
Its unique substitution pattern, featuring a chlorine atom and two methoxy groups on the
aromatic ring, provides a scaffold for the development of novel compounds with diverse
biological activities. The methoxy groups can enhance lipophilicity and influence metabolic
stability, while the chlorine atom can modulate electronic properties and provide a site for
further functionalization, making this molecule a person of interest in the design of new
therapeutic agents.[1][2] This guide offers a comprehensive overview of its chemical identity,
synthesis, potential applications in drug development, and essential safety protocols.

Chemical Identity and Physicochemical Properties

Proper identification and understanding of the physicochemical properties of a compound are
fundamental for its application in research and development.
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CAS Number: 1394837-77-4]3]
Molecular Formula: CoH11CIlOs
Molecular Weight: 202.63 g/mol

IUPAC Name: (4-Chloro-2,5-dimethoxyphenyl)methanol

Property Value Source
Exact Mass 202.0397 g/mol

LogP 1.85

Polar Surface Area 38.69 A2

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 3

Rotatable Bonds 3

Synthesis of (4-Chloro-2,5-
dimethoxyphenyl)methanol

The synthesis of (4-Chloro-2,5-dimethoxyphenyl)methanol can be logically approached

through the reduction of the corresponding benzaldehyde, 4-Chloro-2,5-

dimethoxybenzaldehyde. This precursor is a critical intermediate whose preparation is a key

first step.

Synthesis of the Precursor: 4-Chloro-2,5-

dimethoxybenzaldehyde

A common route to substituted benzaldehydes is through the formylation of an appropriately

substituted benzene ring. In this case, starting from 1-chloro-2,5-dimethoxybenzene, a

Vilsmeier-Haack reaction provides an effective method for introducing the aldehyde

functionality.
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» Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, cool a solution of dimethylformamide (DMF) in an
appropriate solvent (e.g., dichloromethane) to 0 °C.

o Vilsmeier Reagent Formation: Slowly add phosphorus oxychloride (POCIs3) dropwise to the
cooled DMF solution. Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

o Formylation: Add a solution of 1-chloro-2,5-dimethoxybenzene to the reaction mixture
dropwise, maintaining the temperature at 0 °C.

o Reaction Progression: After the addition is complete, allow the reaction to warm to room
temperature and then heat to a moderate temperature (e.g., 50-60 °C) for several hours,
monitoring the reaction progress by Thin Layer Chromatography (TLC).

o Work-up: Cool the reaction mixture and carefully pour it onto crushed ice. Neutralize the
mixture with a base (e.g., sodium hydroxide solution) until it is alkaline.

o Extraction and Purification: Extract the product with an organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel to yield pure 4-Chloro-2,5-dimethoxybenzaldehyde.[4]

Reduction to (4-Chloro-2,5-dimethoxyphenyl)methanol

The reduction of an aldehyde to a primary alcohol is a fundamental and reliable transformation
in organic synthesis. Mild reducing agents such as sodium borohydride (NaBHa4) are well-suited
for this purpose, offering high chemoselectivity and operational simplicity.[5][6]

» Dissolution: Dissolve 4-Chloro-2,5-dimethoxybenzaldehyde (1.0 eq) in a suitable alcoholic
solvent, such as methanol or ethanol, in a round-bottom flask equipped with a magnetic
stirrer.[7]

e Cooling: Cool the solution to 0 °C in an ice bath. This is crucial for controlling the exothermic
reaction.

» Addition of Reducing Agent: Add sodium borohydride (NaBHa4) (1.1-1.5 eq) portion-wise to
the stirred solution. The portion-wise addition helps to manage the reaction rate and prevent
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excessive foaming.

Reaction Monitoring: Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm
to room temperature. Monitor the disappearance of the starting aldehyde by TLC. The
reaction is typically complete within 1-2 hours.

Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly add a
dilute acid (e.g., 1 M HCI) to quench the excess NaBHa4 and neutralize the reaction mixture.
Be cautious as hydrogen gas will be evolved.

Extraction: Remove the organic solvent under reduced pressure. Add water to the residue
and extract the product with an appropriate organic solvent, such as ethyl acetate or
dichloromethane.

Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium
sulfate (MgSOa), and concentrate using a rotary evaporator. The resulting crude (4-Chloro-
2,5-dimethoxyphenyl)methanol can be purified by flash column chromatography on silica
gel if necessary.

Precursor Synthesis

(Vilsmeier Reagent (POClS/DMF))
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Synthetic pathway for (4-Chloro-2,5-dimethoxyphenyl)methanol.
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Applications in Drug Discovery and Development

The 2,5-dimethoxyphenyl moiety is a recognized pharmacophore in compounds targeting the
central nervous system (CNS), particularly as agonists for serotonin receptors like 5-HT2A.[8]
For instance, the structurally related compound 4-Chloro-2,5-dimethoxyamphetamine (DOC) is
a known psychedelic hallucinogen.[9][10] While (4-Chloro-2,5-dimethoxyphenyl)methanol
itself is not known to be psychoactive, its core structure makes it a valuable precursor for
synthesizing libraries of novel CNS-active compounds.

Furthermore, derivatives of 2,5-dimethoxybenzoic acid, which can be accessed from (4-
Chloro-2,5-dimethoxyphenyl)methanol via oxidation, have been investigated as potential
anticancer agents.[8] Specifically, chalcones bearing the 2',5'-dimethoxy substitution pattern
have demonstrated cytotoxic effects against various cancer cell lines by disrupting microtubule
polymerization.[8]

Therefore, (4-Chloro-2,5-dimethoxyphenyl)methanol serves as a strategic starting material
for:

o CNS Drug Discovery: Synthesis of novel serotonin receptor modulators for potential
applications in treating psychiatric disorders.

e Oncology Research: Development of new anticancer agents based on the
dimethoxychalcone scaffold.

o Fragment-Based Drug Design: The molecule can be used as a fragment for screening
against various biological targets.

(4-Chloro-2,5-dimethoxyphenyl)methanol

Precursor for Precursor for Used as a

Potential Applications in Drug Development
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Potential applications of the target compound in drug development.

Safety and Handling

While a specific Safety Data Sheet (SDS) for (4-Chloro-2,5-dimethoxyphenyl)methanol is
not readily available, a hazard assessment can be made based on structurally similar
compounds such as 4-Chloro-2,5-dimethoxybenzaldehyde and other substituted benzyl
alcohols.

General Precautions:

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves.

e Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood.

» Avoid Contact: Avoid contact with skin, eyes, and clothing. In case of contact, rinse
immediately with plenty of water.

Ingestion and Inhalation: Avoid ingestion and inhalation of dust or vapors.
Hazard Identification (Inferred):

Based on the precursor 4-Chloro-2,5-dimethoxybenzaldehyde, the following hazards may be
anticipated:[4]

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Storage:
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» Store in a tightly sealed container in a cool, dry, and well-ventilated place.

o Keep away from strong oxidizing agents.

Conclusion

(4-Chloro-2,5-dimethoxyphenyl)methanol is a valuable chemical intermediate with significant
potential for application in drug discovery and organic synthesis. Its straightforward synthesis
from readily available precursors, combined with the known biological relevance of its core
structure, makes it an attractive building block for researchers and scientists in the
pharmaceutical industry. Adherence to proper safety protocols is essential when handling this
and related compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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